4-(4-methoxybenzoyl)-3,4-dihydro-2(1H)-quinoxalinone

• IUPAC Name: 4-(4-methoxybenzoyl)-1,3-dihydroquinoxalin-2-one
• InChI: InChI=1S/C16H14N2O3/c1-21-12-8-6-11(7-9-12)16(20)18-10-15(19)17-13-4-2-3-5-14(13)18/h2-9H,10H2,1H3,(H,17,19)
• InChI Key: ANKSXSQHDVTXPN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)N2CC(=O)NC3=CC=CC=C32
• Molecular Formula: C16H14N2O3
• Molecular Weight: 282.29 g/mol

Description

4-(4-methoxybenzoyl)-3,4-dihydro-2(1H)-quinoxalinone, also known as Mecamylamine, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It is a non-competitive antagonist of nicotinic acetylcholine receptors (nAChRs) and has been shown to have a range of biochemical and physiological effects.

Mechanism of Action

4-(4-methoxybenzoyl)-3,4-dihydro-2(1H)-quinoxalinone is a non-competitive antagonist of nAChRs. It binds to the receptor and prevents the binding of acetylcholine, thereby inhibiting the action of the receptor. This results in a decrease in the release of dopamine and other neurotransmitters, which are involved in addiction and other neurological disorders.
Biochemical and Physiological Effects:
4-(4-methoxybenzoyl)-3,4-dihydro-2(1H)-quinoxalinone has been shown to have a range of biochemical and physiological effects. It has been shown to reduce the reinforcing effects of nicotine, alcohol, and cocaine, and has been used in the treatment of addiction. It has also been shown to have anti-inflammatory effects and has been studied for its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

4-(4-methoxybenzoyl)-3,4-dihydro-2(1H)-quinoxalinone has several advantages for lab experiments. It is a well-characterized compound that is readily available and has been extensively studied. It has also been shown to have a range of potential therapeutic applications. However, there are also some limitations to its use in lab experiments. It has been shown to have off-target effects, which can complicate the interpretation of results. Additionally, its use in animal studies can be challenging due to its potential toxicity.

Future Directions

There are several future directions for the study of 4-(4-methoxybenzoyl)-3,4-dihydro-2(1H)-quinoxalinone. One area of research is the development of more selective nAChR antagonists that can target specific subtypes of the receptor. Another area of research is the study of 4-(4-methoxybenzoyl)-3,4-dihydro-2(1H)-quinoxalinone in combination with other drugs for the treatment of addiction and other neurological disorders. Additionally, the use of 4-(4-methoxybenzoyl)-3,4-dihydro-2(1H)-quinoxalinone in the treatment of inflammatory diseases such as rheumatoid arthritis is an area of ongoing research.

Scientific Research Applications

4-(4-methoxybenzoyl)-3,4-dihydro-2(1H)-quinoxalinone has been extensively studied for its potential therapeutic applications. It has been shown to have anti-addictive properties and has been used in the treatment of nicotine addiction, alcoholism, and cocaine addiction. It has also been studied for its potential use in the treatment of depression, anxiety, and schizophrenia.